Cas no 2137874-07-6 (3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine)

• Product Name: 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine
• CAS No: 2137874-07-6
• MF: C₁₄H₁₈BrN
• MW: 280.203423023224
• CID: 5790927
• PubChem ID: 165475533
• Update Time: 2025-07-15

3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-1121651
• 3-(3-bromophenyl)-5-cyclopropyl-2-methylpyrrolidine
• 2137874-07-6
• 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine

• Inchi： 1S/C14H18BrN/c1-9-13(8-14(16-9)10-5-6-10)11-3-2-4-12(15)7-11/h2-4,7,9-10,13-14,16H,5-6,8H2,1H3
• InChI Key： ULAIWKKPZCAKCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C)NC(C1)C1CC1

Computed Properties

• Exact Mass: 279.06226g/mol
• Monoisotopic Mass: 279.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine

Comprehensive Overview of 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine (CAS No. 2137874-07-6)

The compound 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine (CAS No. 2137874-07-6) is a structurally unique pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a bromophenyl moiety with a cyclopropyl group, offering distinct electronic and steric properties. This article delves into its synthesis, applications, and relevance in modern drug discovery, aligning with trending topics like small-molecule therapeutics and structure-activity relationships (SAR).

Recent advancements in heterocyclic chemistry have highlighted the importance of pyrrolidine-based scaffolds due to their versatility in medicinal chemistry. The presence of a 3-bromophenyl group in this compound enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Researchers are particularly interested in its role as a building block for central nervous system (CNS) drugs, given the pyrrolidine ring's prevalence in neuroactive compounds.

From a synthetic perspective, 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine is typically prepared via multistep organic synthesis, involving key reactions like cyclization and cross-coupling. Its cyclopropyl substituent introduces ring strain, which can influence conformational stability—a hot topic in computational chemistry and drug design. This aligns with frequent searches for "impact of ring strain on bioactivity" and "pyrrolidine derivatives in drug discovery."

In agrochemical applications, this compound's brominated aromatic component may contribute to its utility as an intermediate for crop protection agents. The methylpyrrolidine core is also explored for its potential in sustainable chemistry, a trending focus area. Notably, its lipophilicity and steric hindrance are critical parameters for optimizing bioavailability, a common query among researchers.

Environmental and regulatory considerations are increasingly shaping compound development. While 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine is not classified as hazardous, its bromine atom necessitates evaluation under green chemistry principles. This resonates with searches like "eco-friendly brominated compounds" and "biodegradable intermediates."

Future research directions may explore its chiral resolution, as the stereochemistry of 2-methylpyrrolidine derivatives often dictates biological activity. The compound's patent landscape and commercial availability are additional points of interest, frequently searched by industry professionals.

In summary, 3-(3-Bromophenyl)-5-cyclopropyl-2-methylpyrrolidine exemplifies the intersection of structural innovation and practical utility in organic chemistry. Its relevance to high-throughput screening and fragment-based drug design ensures continued scientific engagement, addressing both academic and industrial demands.